4-(6-Hydrazinylpyrimidin-4-yl)-1,4-oxazepane

• Molecular Formula: C9H15N5O
• Molecular Weight: 209.25 g/mol
• IUPAC Name: [6-(1,4-oxazepan-4-yl)pyrimidin-4-yl]hydrazine
• InChI: InChI=1S/C9H15N5O/c10-13-8-6-9(12-7-11-8)14-2-1-4-15-5-3-14/h6-7H,1-5,10H2,(H,11,12,13)
• InChI Key: LSLJYPRPFSSAIX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCOC1)C2=NC=NC(=C2)NN

Description

4-(6-Hydrazinylpyrimidin-4-yl)-1,4-oxazepane is a useful research compound. Its molecular formula is C9H15N5O and its molecular weight is 209.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

At RT, 8.8 ml (9.0 g, 180.2 mmol) of hydrazine hydrate are added dropwise with stirring to a solution of 3.9 g (18.0 mmol) of 4-(6-chloropyrimidin-4-yl)-1,4-oxazepane in 25 ml of ethanol. After 16 h of stirring at 80° C., the reaction solution is concentrated under reduced pressure. The residue is triturated with cold ethanol, the precipitated solid is filtered off and the filter residue is washed with 25 ml of diethyl ether. The product is dried under reduced pressure. Yield: 1.4 g (36% of theory)

Synthesis routes and methods II

Procedure details